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Introduction
New Methylene Blue (NMB), also known as Basic Blue 24 (C.I. 52030), is a heterocyclic

aromatic compound belonging to the thiazine class of dyes.[1] It is a widely used supravital

stain in diagnostic cytopathology and histopathology, particularly for the visualization of

immature red blood cells (reticulocytes).[1][2] Its ability to precipitate and stain ribonucleic acid

(RNA) and deoxyribonucleic acid (DNA) deep blue makes it an invaluable tool in various

biological applications.[3] This technical guide provides an in-depth overview of the core

properties of New Methylene Blue as a biological stain, including its physicochemical

characteristics, mechanism of action, and detailed protocols for its key applications.

Core Properties of New Methylene Blue
New Methylene Blue is a derivative of Methylene Blue and is distinguished by its effectiveness

in staining.[1] It is a cationic dye that readily binds to acidic components of the cell, most

notably nucleic acids.[4]

Physicochemical Properties
A summary of the key physicochemical properties of New Methylene Blue is presented in

Table 1. This data is essential for the preparation of staining solutions and for understanding

the behavior of the dye in different experimental conditions.
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Property Value Reference(s)

Synonyms
Basic Blue 24, Methylene Blue

N
[5]

C.I. Number 52030 [6]

CAS Number 1934-16-3 [6]

Molecular Formula C₁₈H₂₂ClN₃S [6]

Molecular Weight 347.91 g/mol [6]

Appearance
Dark green to dark brown

powder or crystals

Melting Point 190 °C (decomposes) [7]

Solubility Soluble in water [8]

Absorption Maxima (in water)
628 - 634 nm and 588 - 594

nm
[9][10]

Spectroscopic Properties
The spectroscopic properties of a stain are critical for its application in quantitative assays and

fluorescence microscopy. While specific data for the molar extinction coefficient and

fluorescence quantum yield of New Methylene Blue (C.I. 52030) are not readily available in

the literature, data for the closely related Methylene Blue (C.I. 52015) are well-documented and

provided in Table 2 for reference. It is important to note that these values may differ for New
Methylene Blue.

Property
Value (for Methylene Blue,
C.I. 52015)

Reference(s)

Molar Extinction Coefficient

(Ethanol)
40,700 cm⁻¹M⁻¹ at 656 nm [10]

Fluorescence Quantum Yield 0.04 (in Ethanol) [10]
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Mechanism of Action
New Methylene Blue is a cationic thiazine dye that functions as a supravital stain by

penetrating the cell membrane of living cells and binding to acidic cellular components.[3] Its

primary mechanism of action involves the electrostatic interaction with the phosphate backbone

of nucleic acids (RNA and DNA), leading to their precipitation and aggregation. This results in

the formation of visible, deep blue structures within the cell.[3] In reticulocytes, NMB specifically

targets the ribosomal RNA (rRNA) present in the cytoplasm, causing it to form a characteristic

reticular or mesh-like network that is easily visualized under a microscope.[3]

New Methylene Blue
(Cationic Dye) Cell MembranePenetrates Cytoplasm Nucleic Acids

(RNA and DNA)
Interacts with Deep Blue

Precipitate
Forms

Click to download full resolution via product page

Figure 1. Mechanism of New Methylene Blue Staining.

Experimental Protocols
This section provides detailed methodologies for the key applications of New Methylene Blue
as a biological stain.

Reticulocyte Counting
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This protocol is for the enumeration of reticulocytes in a whole blood sample, a critical

diagnostic tool for assessing erythropoietic activity of the bone marrow.

Materials:

New Methylene Blue staining solution (e.g., 0.5% w/v in a saline-citrate buffer)

Whole blood collected in EDTA

Small test tubes or microcentrifuge tubes

Micropipette

Glass microscope slides and coverslips

Microscope with an oil immersion objective

Procedure:

In a small test tube, mix equal volumes of well-mixed whole blood and New Methylene Blue
staining solution (e.g., 2-3 drops of each).

Gently mix the suspension and incubate at room temperature (22-25°C) for 10-15 minutes.

This allows for the stain to penetrate the red blood cells and precipitate the reticulin.

After incubation, gently resuspend the cells.

Place a small drop of the stained blood suspension onto a clean glass slide and prepare a

thin blood smear.

Allow the smear to air dry completely.

Examine the smear under the oil immersion objective of a microscope. Reticulocytes are

identified by the presence of a blue-staining network, filaments, or granules within the red

blood cells. Mature red blood cells will appear as pale greenish-blue discs.

Count the number of reticulocytes per 1000 red blood cells and express the result as a

percentage.
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Figure 2. Workflow for Reticulocyte Counting.

Cell Viability Assay (Adapted from Methylene Blue
Protocol)
This protocol provides a method for assessing cell viability based on the principle that viable

cells with intact membranes will exclude the dye, while non-viable cells will take it up and stain

blue. Please note, this is a general protocol adapted from Methylene Blue assays and should

be optimized for your specific cell type and experimental conditions.
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Materials:

Cell culture in a multi-well plate

Phosphate-buffered saline (PBS)

New Methylene Blue solution (e.g., 0.1% w/v in PBS)

Microscope

Procedure:

Aspirate the culture medium from the wells.

Gently wash the cells with PBS to remove any residual medium.

Add a sufficient volume of New Methylene Blue solution to cover the cell monolayer.

Incubate at room temperature for 5-10 minutes.

Gently wash the cells with PBS to remove the excess stain.

Observe the cells under a microscope. Viable cells will remain unstained, while non-viable

cells will appear blue.

For quantification, count the number of stained and unstained cells in several fields of view

to determine the percentage of viable cells.
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Figure 3. Workflow for Cell Viability Assay.

Staining of Nucleic Acids in Gels
New Methylene Blue can be used as a safer alternative to ethidium bromide for the

visualization of DNA and RNA in agarose and polyacrylamide gels.

Materials:

Agarose or polyacrylamide gel containing separated nucleic acids
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New Methylene Blue staining solution (e.g., 0.02-0.1% w/v in water or a suitable buffer)

Destaining solution (e.g., distilled water)

White light transilluminator or imaging system

Procedure:

After electrophoresis, carefully transfer the gel into a container with a sufficient volume of

New Methylene Blue staining solution to fully submerge the gel.

Incubate the gel in the staining solution for 20-30 minutes with gentle agitation.

Transfer the gel to a container with the destaining solution (distilled water).

Destain the gel for 15-30 minutes, or until the nucleic acid bands are clearly visible against a

lighter background. The destaining time may need to be optimized.

Visualize the stained nucleic acid bands using a white light transilluminator.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b159697?utm_src=pdf-body
https://www.benchchem.com/product/b159697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Gel after
Electrophoresis

Incubate in NMB
staining solution

(20-30 min)

Destain with distilled
water (15-30 min)

Visualize bands on a
white light transilluminator

End

Click to download full resolution via product page

Figure 4. Workflow for Nucleic Acid Gel Staining.

Interaction with Cellular Signaling Pathways
While the therapeutic use of the related compound, Methylene Blue, has been shown to impact

various cellular signaling pathways, particularly those related to mitochondrial function and

oxidative stress, there is limited information available on the direct effects of New Methylene
Blue on cellular signaling in the context of its application as a biological stain.[11] At the low

concentrations and short incubation times typically used for staining, significant modulation of

signaling pathways is not expected to be the primary or intended effect. Researchers should be

aware that the therapeutic counterpart has known biological activities, but further investigation

is required to determine if these are relevant at staining concentrations.

Safety and Handling
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New Methylene Blue is a chemical substance and should be handled with appropriate

laboratory precautions.[8] It is advisable to consult the Safety Data Sheet (SDS) provided by

the supplier for detailed information on handling, storage, and disposal.[5][8]

General Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of the powder and contact with skin and eyes.[8]

In case of contact, wash the affected area thoroughly with water.[8]

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Conclusion
New Methylene Blue is a versatile and effective supravital stain with significant applications in

hematology and molecular biology. Its ability to selectively stain nucleic acids provides a simple

and reliable method for the identification of reticulocytes and the visualization of DNA and RNA

in gels. This guide provides a comprehensive overview of its fundamental properties and

detailed protocols to assist researchers in its effective application. As with any laboratory

reagent, proper handling and safety precautions are paramount. Further research may

elucidate more specific quantitative data and potential cellular interactions of this widely used

biological stain.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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